4-[2-Amino-5-(1-pyrrolidinyl)phenyl]piperazine

• CAS No.: 111641-21-5
• Molecular Formula: C14H22N4
• Molecular Weight: 246.35 g/mol
• IUPAC Name: 2-piperazin-1-yl-4-pyrrolidin-1-ylaniline
• InChI: InChI=1S/C14H22N4/c15-13-4-3-12(17-7-1-2-8-17)11-14(13)18-9-5-16-6-10-18/h3-4,11,16H,1-2,5-10,15H2
• InChI Key: GJGBMFFRGVPKDL-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=CC(=C(C=C2)N)N3CCNCC3

Description

4-[2-Amino-5-(1-pyrrolidinyl)phenyl]piperazine is a useful research compound. Its molecular formula is C14H22N4 and its molecular weight is 246.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1-nitro-2-piperazinyl-4-pyrrolidinylbenzene (4.57 g), ethanol (110 ml), hydrochloric acid (1.2N, 6 ml) and palladium on carbon (10%, 1 g) is exposed to hydrogen 51 psi at 20°-25° in a Parr flask. After 16 h (49 psi total uptake) the mixture is filtered. Basic workup (chloroform, potassium carbonate) and column chromatography silica gel (50 g) eluting with chloroform/methanol (4/1) gives the title compound as an oil, IR (nujol) 3315, 2947, 2816, 1512, 1258, 1001 and 753 cm-1 ; NMR (CDCl3) 1.8-2.0, 2.9-3.2, 6.52 and 6.6-6.8 δ; MS (electron impact) 246, 204 and 189.